Ethyl 6-azidohexanoate
Cat. No. B2469581
Key on ui cas rn:
65374-10-9
M. Wt: 185.227
InChI Key: ONUGSWFFTHJOQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][C:7](=[O:8])[O:9][CH2:10][CH3:11].[CH3:17][OH:18].[N-:12]=[N+:13]=[N-:14].[Na+:15].[OH2:16]>>[CH2:2]([CH2:3][CH2:4][CH2:5][CH2:6][C:7](=[O:8])[O:9][CH2:10][CH3:11])[N:12]=[N+:13]=[N-:14]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CCCCCBr
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOC(=O)CCCCCN=[N+]=[N-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
